Cas no 52114-69-9 (2-cyclopropyl-3-methylbutan-2-ol)

• Product Name: 2-cyclopropyl-3-methylbutan-2-ol
• CAS No: 52114-69-9
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 936401
• PubChem ID: 262980
• Update Time: 2025-04-19

2-cyclopropyl-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-methylbutan-2-ol
• 2-cyclopropyl-3-methyl-2-butanol
• 2-cyclopropyl-3-methyl-butan-2-ol
• NSC-97122
• SCHEMBL459028
• AKOS009997367
• A829088
• NSC97122
• DTXSID20294565
• 52114-69-9

• Inchi： 1S/C8H16O/c1-6(2)8(3,9)7-4-5-7/h6-7,9H,4-5H2,1-3H3
• InChI Key： INSHQUHIBXZLPD-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)C)C1CC1

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.80340